Cas no 26018-79-1 (6-ethoxybenzothiophene-2-carboxylic acid)
26018-79-1 structure
Product Name:6-ethoxybenzothiophene-2-carboxylic acid
CAS No:26018-79-1
MF:C11H10O3S
MW:222.260302066803
CID:1425159
PubChem ID:68431975
Update Time:2025-04-20
6-ethoxybenzothiophene-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 6-ethoxybenzothiophene-2-carboxylic acid
- 6-ethoxy-1-benzothiophene-2-carboxylic acid
- LogP
- 6-Ethoxybenzo[b]thiophene-2-carboxylic acid
- DB-415027
- 26018-79-1
- SCHEMBL2896304
-
- Inchi: 1S/C11H10O3S/c1-2-14-8-4-3-7-5-10(11(12)13)15-9(7)6-8/h3-6H,2H2,1H3,(H,12,13)
- InChI Key: CYSOQVHPWPQGAD-UHFFFAOYSA-N
- SMILES: S1C(C(=O)O)=CC2C=CC(=CC1=2)OCC
Computed Properties
- Exact Mass: 222.0351
- Monoisotopic Mass: 222.03506535g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 244
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 74.8Ų
Experimental Properties
- PSA: 46.53
6-ethoxybenzothiophene-2-carboxylic acid Related Literature
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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